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Compound of Interest

Compound Name: 3-[1-(Dimethylamino)ethyl]phenol

Cat. No.: B027075

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 3-[1-(Dimethylamino)ethyl]phenol, including operational procedures and
disposal plans, to ensure laboratory safety and build trust in chemical handling protocols.

Immediate Safety and Logistical Information

Hazard Summary: 3-[1-(Dimethylamino)ethyl]phenol is classified as a substance that can
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Some
sources also classify it as toxic if swallowed. It is crucial to handle this compound with
appropriate precautions to minimize exposure.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE is mandatory when handling 3-[1-
(Dimethylamino)ethyl]phenol:

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[1][4]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective
suit are required to prevent skin contact.[4]

» Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working in a
poorly ventilated area or if there is a risk of generating aerosols.[1][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b027075?utm_src=pdf-interest
https://www.benchchem.com/product/b027075?utm_src=pdf-body
https://www.benchchem.com/product/b027075?utm_src=pdf-body
https://www.echemi.com/sds/supply-s-3-1-dimethylamino-ethyl-temppid160705009613.html
https://pubchem.ncbi.nlm.nih.gov/compound/10313270
https://aksci.com/sds/3159AC_SDS.pdf
https://www.benchchem.com/product/b027075?utm_src=pdf-body
https://www.benchchem.com/product/b027075?utm_src=pdf-body
https://www.echemi.com/sds/supply-s-3-1-dimethylamino-ethyl-temppid160705009613.html
https://www.chemicalbook.com/msds/3-1-dimethylamino-ethyl-phenol.pdf
https://www.chemicalbook.com/msds/3-1-dimethylamino-ethyl-phenol.pdf
https://www.echemi.com/sds/supply-s-3-1-dimethylamino-ethyl-temppid160705009613.html
https://www.chemicalbook.com/msds/3-1-dimethylamino-ethyl-phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

First Aid Measures

In the event of exposure, immediate action is critical. The following table summarizes the
recommended first aid procedures.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[4]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[4]

Operational and Disposal Plans
Handling Procedures

e Engineering Controls: Always handle 3-[1-(Dimethylamino)ethyl]phenol in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where the chemical is handled. Wash hands thoroughly after handling.[4]

o Spill Management: In case of a spill, absorb the material with an inert, non-combustible
absorbent (e.g., sand, earth, vermiculite). Collect the absorbed material into a suitable,
labeled container for disposal.

Storage
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Store 3-[1-(Dimethylamino)ethyl]phenol in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Dispose of 3-[1-(Dimethylamino)ethyl]phenol and its containers in accordance with local,
state, and federal regulations. It is recommended to use a licensed professional waste disposal
service. Do not allow the chemical to enter drains or waterways.

Hazard Data

The following table summarizes the available hazard information for 3-[1-
(Dimethylamino)ethyl]phenol. Note that specific quantitative toxicity data and occupational
exposure limits are not readily available.

Data Point Information

H301 (Toxic if swallowed), H315 (Causes skin
GHS Hazard Statements irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][2][3]

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P280 (Wear
protective gloves/protective clothing/eye
protection/face protection), P301+P310 (IF
SWALLOWED: Immediately call a POISON
CENTER or doctor/physician),
P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

GHS Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing).[2]

LD50 (Oral) No data available.
LD50 (Dermal) No data available.
LC50 (Inhalation) No data available.

OSHA PEL: Not established. NIOSH REL: Not

Occupational Exposure Limits ) ]
established. ACGIH TLV: Not established.[3]
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Experimental Protocols: Detailed methodologies for the key experiments cited (e.g., toxicity
studies) are not publicly available in the provided safety data sheets or common chemical
databases. This information is typically proprietary to the manufacturers or testing laboratories

that conducted the assessments.

Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of 3-[1-
(Dimethylamino)ethyl]phenol, from preparation to disposal.
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Safe Handling Workflow for 3-[1-(Dimethylamino)ethyl]phenol

Preparation
- Review SDS
- Don appropriate PPE

:

Handling
- Work in fume hood
- Avoid contact and inhalation

A

Storage Spill Response
- Tightly sealed container - Absorb with inert material
- Cool, dry, ventilated area - Collect for disposal

Disposal
- Follow regulations
- Use licensed service

End of Process

Click to download full resolution via product page

Caption: Procedural flow for safe handling of 3-[1-(Dimethylamino)ethyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-1-dimethylamino-ethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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